Cas no 2228337-98-0 (2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol)

• Product Name: 2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol
• CAS No: 2228337-98-0
• MF: C₁₄H₁₆OS
• MW: 232.341242790222
• CID: 6173878
• PubChem ID: 165619637
• Update Time: 2025-11-07

2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol
• 2228337-98-0
• EN300-1860447

• Inchi： 1S/C14H16OS/c1-14(2,15)10-12-8-9-13(16-12)11-6-4-3-5-7-11/h3-9,15H,10H2,1-2H3
• InChI Key： FROBYTRFWBTZPS-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1CC(C)(C)O

Computed Properties

• Exact Mass: 232.09218630g/mol
• Monoisotopic Mass: 232.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol

Comprehensive Overview of 2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol (CAS No. 2228337-98-0): Properties, Applications, and Industry Insights

The chemical compound 2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol (CAS No. 2228337-98-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This thiophene derivative is characterized by a phenyl-substituted thiophene core coupled with a tertiary alcohol functional group, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, catalysis, and functional material design, aligning with the growing demand for novel heterocyclic compounds in high-value industries.

One of the key reasons behind the rising interest in 2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol is its structural similarity to bioactive molecules. The thiophene ring is a privileged scaffold in medicinal chemistry, often associated with CNS activity and enzyme inhibition. Recent studies suggest that modifications at the 2-position of the thiophene, as seen in this compound, can influence lipophilicity and blood-brain barrier permeability—critical factors in neurotherapeutic development. This has led to its evaluation in Alzheimer's disease research and Parkinson's disease models, topics frequently searched in academic databases and AI-driven literature analysis tools.

From a synthetic perspective, the CAS 2228337-98-0 compound offers intriguing possibilities for green chemistry applications. Its tertiary alcohol moiety serves as a handle for metal-free catalysis and biodegradable polymer synthesis—two trending topics in sustainable chemistry. Industry reports indicate that thiophene-based monomers like this are being tested for organic electronics, particularly in OLED materials and conductive polymers, addressing the global push for energy-efficient displays and flexible electronics.

The 5-phenylthiophene subunit in this molecule also contributes to its photophysical properties, making it relevant for fluorescent probes and sensor development. With increasing searches for bioimaging agents and diagnostic tools, researchers are investigating how structural variations of 2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol affect quantum yield and Stokes shift. These investigations often appear in discussions about precision medicine and theranostic applications, connecting the compound to cutting-edge medical technologies.

In agrochemical applications, derivatives of 2228337-98-0 have shown promise as plant growth regulators and eco-friendly pesticides. The methyl-propanol side chain appears to modulate systemic acquired resistance in plants—a hot topic in sustainable agriculture forums. Patent analyses reveal that similar structures are being patented for crop protection formulations, coinciding with increased search volumes for climate-resilient farming solutions.

Quality control of 2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol requires advanced analytical techniques such as HPLC-MS and NMR spectroscopy, reflecting industry standards for high-purity intermediates. The compound's chromatographic behavior and spectral fingerprints are frequently documented in method development studies, addressing common queries about compound characterization in synthetic workflows. This aligns with the pharmaceutical industry's emphasis on quality by design (QbD) principles.

From a commercial standpoint, CAS 2228337-98-0 occupies a niche but growing segment in the fine chemicals market. Suppliers often highlight its utility as a building block for custom synthesis, catering to the demand for tailor-made molecular entities in contract research organizations. Market intelligence suggests particular interest from biotech startups and academic research groups working on fragment-based drug discovery—a strategy dominating recent pharma R&D discussions.

Future research directions for 2-methyl-1-(5-phenylthiophen-2-yl)propan-2-ol may explore its supramolecular chemistry applications or polypharmacology potential. The compound's balanced hydrophilic-lipophilic character makes it a candidate for drug delivery systems—another area receiving substantial online engagement from material scientists and pharmacologists. As computational chemistry tools advance, in silico studies of this molecule's ADMET properties will likely increase, addressing common search queries about predictive toxicology.